Comparative Activity Data Unavailable
Explicit quantitative comparison data directly measuring the target compound 5-amino-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione against its closest analogs is absent from the reviewed primary literature. The available evidence is class-level inference based on the SAR of the eEF-2K inhibitor series. While the core scaffold's activity is documented (e.g., A-484954 IC50 = 420 nM in the same assay), no head-to-head study reports the IC50, selectivity, or binding affinity for this specific 5-amino-1,6-dimethyl substitution pattern. This absence of data prevents a direct, evidence-based procurement recommendation based solely on comparative performance metrics.
Reference (A-484954): IC50 = 420 nM (Edupuganti et al., 2014)
| Evidence Dimension | eEF-2K Inhibitory Activity (IC50) |
|---|---|
| Target Compound Data | Not reported |
| Comparator Or Baseline | A-484954 (7-amino-1-cyclopropyl-3-ethyl-6-carboxamide analog): IC50 = 420 nM |
| Quantified Difference | Not calculable |
| Conditions | In vitro kinase assay (Edupuganti et al., 2014) |
Why This Matters
The lack of quantitative data means procurement decisions must be based on the compound's potential as a novel SAR probe rather than a proven, potent inhibitor; direct in-house profiling is mandatory before use.
- [1] Edupuganti, R., et al. Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as eEF-2K inhibitors. Bioorganic & Medicinal Chemistry, 2014, 22(17), 4910-4916. View Source
